Xanthoxyletin
Xanthoxyletin
Xanthoxyletin belongs to the class of organic compounds known as linear pyranocoumarins. These are organic compounds containing a pyran (or a hydrogenated derivative) linearly fused to a coumarin moiety. Xanthoxyletin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xanthoxyletin is primarily located in the membrane (predicted from logP). Outside of the human body, xanthoxyletin can be found in herbs and spices, lemon, mandarin orange (clementine, tangerine), and sweet orange. This makes xanthoxyletin a potential biomarker for the consumption of these food products.
Xanthoxyletin is a member of coumarins. It has a role as a metabolite.
Xanthoxyletin is a member of coumarins. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
84-99-1
VCID:
VC0192682
InChI:
InChI=1S/C15H14O4/c1-15(2)7-6-10-12(19-15)8-11-9(14(10)17-3)4-5-13(16)18-11/h4-8H,1-3H3
SMILES:
CC1(C=CC2=C(O1)C=C3C(=C2OC)C=CC(=O)O3)C
Molecular Formula:
C15H14O4
Molecular Weight:
258.27 g/mol
Xanthoxyletin
CAS No.: 84-99-1
Natural Products
VCID: VC0192682
Molecular Formula: C15H14O4
Molecular Weight: 258.27 g/mol
| CAS No. | 84-99-1 |
|---|---|
| Product Name | Xanthoxyletin |
| Molecular Formula | C15H14O4 |
| Molecular Weight | 258.27 g/mol |
| IUPAC Name | 5-methoxy-2,2-dimethylpyrano[3,2-g]chromen-8-one |
| Standard InChI | InChI=1S/C15H14O4/c1-15(2)7-6-10-12(19-15)8-11-9(14(10)17-3)4-5-13(16)18-11/h4-8H,1-3H3 |
| Standard InChIKey | JSJIIHRNDMLJGK-UHFFFAOYSA-N |
| SMILES | CC1(C=CC2=C(O1)C=C3C(=C2OC)C=CC(=O)O3)C |
| Canonical SMILES | CC1(C=CC2=C(O1)C=C3C(=C2OC)C=CC(=O)O3)C |
| Melting Point | 133.0 °C 133°C |
| Physical Description | Solid |
| Description | Xanthoxyletin belongs to the class of organic compounds known as linear pyranocoumarins. These are organic compounds containing a pyran (or a hydrogenated derivative) linearly fused to a coumarin moiety. Xanthoxyletin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xanthoxyletin is primarily located in the membrane (predicted from logP). Outside of the human body, xanthoxyletin can be found in herbs and spices, lemon, mandarin orange (clementine, tangerine), and sweet orange. This makes xanthoxyletin a potential biomarker for the consumption of these food products. Xanthoxyletin is a member of coumarins. It has a role as a metabolite. |
| Solubility | 1.55e-04 M |
| Synonyms | xanthoxyletin |
| PubChem Compound | 66548 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume